4-Chloro-2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidine
Overview
Description
4-Chloro-2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidine, also known as CCMP, is a heterocyclic aromatic chemical compound that belongs to the class of pyrimidines. It is a synthetic molecule with a molecular weight of 251.76 .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C13H18ClN3/c1-9-4-2-3-7-17(9)12-8-11(14)15-13(16-12)10-5-6-10/h8-10H,2-7H2,1H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 251.76 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
4-Chloro-2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidine has found applications in a variety of scientific research fields. It is used in the synthesis of various biologically active compounds, such as inhibitors of enzymes and receptors, as well as in the synthesis of various heterocyclic compounds. It is also used in the synthesis of various drugs and other organic compounds. Additionally, it has been used in the synthesis of various polymers and other materials for use in nanotechnology and other fields.
Mechanism of Action
4-Chloro-2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidine is a versatile small molecule that can be used in a variety of ways. It is believed to act as a nucleophilic reagent in organic synthesis, as well as acting as a catalyst in various reactions. Additionally, it is believed to be able to interact with various biological molecules, such as enzymes and receptors, and can be used to modulate their activity.
Biochemical and Physiological Effects
This compound has been used in various studies to investigate the biochemical and physiological effects of various compounds. In particular, it has been used to study the effects of various drugs and other compounds on the activity of enzymes and receptors. Additionally, it has been used to study the effects of various compounds on the activity of various metabolic pathways.
Advantages and Limitations for Lab Experiments
4-Chloro-2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidine has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a highly versatile small molecule that can be used in a variety of ways. Additionally, it is relatively inexpensive and easy to obtain. However, it is also highly reactive and can be difficult to handle. Additionally, it can be toxic if not handled properly.
Future Directions
The use of 4-Chloro-2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidine in scientific research is still in its early stages and there are many potential future directions for research. These include: further investigation of the biochemical and physiological effects of various compounds; further investigation of the mechanism of action of this compound; development of new synthetic methods for the production of this compound; investigation of the use of this compound in the synthesis of various biologically active compounds; investigation of the use of this compound in the synthesis of various polymers and other materials; and investigation of the use of 4-Chloro-2-
properties
IUPAC Name |
4-chloro-2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClN3/c1-9-4-6-17(7-5-9)12-8-11(14)15-13(16-12)10-2-3-10/h8-10H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKNVBKMKFDAXEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=CC(=NC(=N2)C3CC3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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